Cas no 2138557-61-4 (3-(But-2-yn-1-yl)-4,4-dimethylcyclohexan-1-one)

• Product Name: 3-(But-2-yn-1-yl)-4,4-dimethylcyclohexan-1-one
• CAS No: 2138557-61-4
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 6122315
• PubChem ID: 165491016
• Update Time: 2025-08-04

3-(But-2-yn-1-yl)-4,4-dimethylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(but-2-yn-1-yl)-4,4-dimethylcyclohexan-1-one
• EN300-1157026
• 2138557-61-4
• 3-(But-2-yn-1-yl)-4,4-dimethylcyclohexan-1-one

• Inchi： 1S/C12H18O/c1-4-5-6-10-9-11(13)7-8-12(10,2)3/h10H,6-9H2,1-3H3
• InChI Key： UWUCCZACPREOFX-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)(C)C(CC#CC)C1

Computed Properties

• Exact Mass: 178.135765193g/mol
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-(But-2-yn-1-yl)-4,4-dimethylcyclohexan-1-one

Comprehensive Overview of 3-(But-2-yn-1-yl)-4,4-dimethylcyclohexan-1-one (CAS No. 2138557-61-4)

3-(But-2-yn-1-yl)-4,4-dimethylcyclohexan-1-one (CAS No. 2138557-61-4) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and material science. This compound, characterized by its unique cyclohexanone core and but-2-yn-1-yl substituent, offers a versatile scaffold for various applications. Its molecular structure, which includes a 4,4-dimethyl group, enhances its stability and reactivity, making it a valuable intermediate in complex synthetic pathways.

In recent years, the demand for customized chemical intermediates like 3-(But-2-yn-1-yl)-4,4-dimethylcyclohexan-1-one has surged, driven by advancements in drug discovery and green chemistry. Researchers are particularly interested in its potential as a building block for designing novel bioactive molecules. The compound's alkyne functionality allows for selective modifications, enabling the creation of targeted derivatives with tailored properties. This aligns with the growing trend of precision synthesis in modern laboratories.

The synthesis of 3-(But-2-yn-1-yl)-4,4-dimethylcyclohexan-1-one typically involves multi-step organic reactions, including alkylation and oxidation processes. Its CAS No. 2138557-61-4 serves as a unique identifier in chemical databases, facilitating easy retrieval for researchers. The compound's high purity and consistent quality are critical for reproducibility in experiments, a key concern in academic and industrial research settings.

From an environmental perspective, the compound's potential applications in sustainable chemistry are being explored. Its derivatives could play a role in developing eco-friendly catalysts or biodegradable materials, addressing global concerns about chemical waste and pollution. This aligns with the increasing focus on green alternatives in the chemical industry, a topic frequently searched by professionals and enthusiasts alike.

In the pharmaceutical sector, 3-(But-2-yn-1-yl)-4,4-dimethylcyclohexan-1-one is being investigated for its utility in medicinal chemistry. Its structural features make it a candidate for designing small-molecule inhibitors or therapeutic agents, particularly in areas like oncology and neurology. The compound's ability to interact with biological targets is a subject of ongoing research, reflecting the broader interest in drug-like properties and molecular docking studies.

For those seeking technical specifications or safety data on CAS No. 2138557-61-4, it is essential to consult reliable sources such as chemical catalogs or scientific literature. The compound's handling and storage requirements are standard for organic intermediates, but proper laboratory practices should always be followed. This emphasis on best practices resonates with the growing awareness of lab safety and regulatory compliance in the scientific community.

In summary, 3-(But-2-yn-1-yl)-4,4-dimethylcyclohexan-1-one (CAS No. 2138557-61-4) represents a fascinating example of modern chemical innovation. Its applications span multiple disciplines, from pharmaceuticals to materials science, and its study contributes to the broader goals of scientific advancement and sustainability. As research continues, this compound is likely to remain a topic of interest for chemists and researchers worldwide.